3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• IUPAC Name: 3-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoylamino]propanoic acid
• InChI: InChI=1S/C21H22N2O5/c24-19(22-12-10-20(25)26)9-11-23-21(27)28-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2,(H,22,24)(H,23,27)(H,25,26)
• InChI Key: SIGCYSMTUQWCQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCC(=O)NCCC(=O)O
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol
• CAS No.: 855316-46-0

Description

3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid is a useful research compound. Its molecular formula is C21H22N2O5 and its molecular weight is 382.416. The purity is usually 95%.
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Scientific Research Applications

Enzyme-activated Surfactants

N-Fluorenyl-9-methoxycarbonyl-protected amino acids, closely related to the compound , are used as surfactants for carbon nanotubes. These surfactants enable the creation of homogeneous aqueous nanotube dispersions on-demand under both constant and physiological conditions. This application is critical for the development of carbon nanotube-based technologies in medicine, electronics, and materials science (Cousins et al., 2009).

Solid-phase Synthesis of Oligomers

The compound's derivatives have been employed in the synthesis of oligomers derived from amide-linked neuraminic acid analogues. Specifically, N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids were prepared and incorporated into solid-phase synthesis, leading to the efficient synthesis of oligomers varying in length. This application highlights the compound's utility in synthesizing complex biological molecules (Gregar & Gervay-Hague, 2004).

Peptide Amide Synthesis

An easily preparable derivative, 3-(α-Fmoc-amino-4-methoxybenzyl)-4-methoxyphenyl propionic acid (a closely related compound), serves as a useful precursor for the C-terminal amide in Fmoc-based solid-phase peptide synthesis. This application underscores the compound's role in peptide and protein engineering, facilitating the synthesis of peptides with precise structural characteristics (Funakoshi et al., 1988).

Protecting Group for Amide Bond in Peptides

N,O-Bis-Fmoc (fluoren-9-ylmethoxycarbonyl) derivatives, which are structurally related to the compound , have been used as intermediates for preparing peptides with reversibly protected (tertiary) peptide bonds. This method plays a significant role in preventing interchain association during solid-phase peptide synthesis, enhancing the efficiency and reliability of peptide construction (Johnson et al., 1993).

Safety and Hazards

Based on the available information, it’s recommended to handle this compound with care. It’s advised to avoid inhalation, contact with skin and eyes, and to use it only in well-ventilated areas.